Diverse SARS-CoV-2 aptamers overcome variant antigenic shift†
Chemical Communications Pub Date: 2023-07-19 DOI: 10.1039/D3CC02102E
Abstract
SARS-CoV-2 mutates rapidly as evidenced by the emergence of Omicron which causes changes in the recognition epitopes of most current neutralizing antibodies and immune evasion. Although aptamers are potential neutralizing agents for SARS-CoV-2 due to their unique molecular properties, it is difficult to compare their performances as assay conditions vary greatly, and their activity levels against variants remain unknown. Here, we evaluated the performances of 14 SARS-CoV-2 aptamers and provided a comprehensive analysis them, which we expect will improve the development of aptamer tools for SARS-CoV-2 diagnostics and therapeutics.
Recommended Literature
- [1] Controlling the dimensionalities and structures of homochiral Zn(ii) and Cd(ii) compounds of N-(p-tosyl)-S-carboxymethyl-l-cysteinevia tuning the connecting modes of metal ions and chiral linkers by different kinds of ancillary ligands†
- [2] Magnetite azolla impedimetric nanobiosensor for phthalic acid esters quantification
- [3] Oxyhemoglobin nano-recruiter preparation and its application in biomimetic red blood cells to relieve tumor hypoxia and enhance photodynamic therapy activity†
- [4] Synthesis and gas transport properties of polyamide membranes containing PDMS groups
- [5] Biaryl cross-coupling reactions: convenient routes to new functionalized calix[8]arenes
- [6] Contents list
- [7] In situ SnSe deposition as passivation for scalable and stable quasi-2D lead–tin perovskite solar cells†
- [8] Modulating growth factor release from hydrogels via a protein conformational change†
- [9] 5FU encapsulated polyglycerol sebacate nanoparticles as anti-cancer drug carriers†
- [10] Synergistic enhancement of the optoelectronic performance and stability of MA and Cs in FAxMAyCs1−x−yPbIzBr3−z single crystals†
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 10424-09-6
